Cas no 38992-99-3 ([(4Ar,6R,7R,8S,8aS)-8-hydroxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl] benzoate)

• Product Name: [(4Ar,6R,7R,8S,8aS)-8-hydroxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl] benzoate
• CAS No: 38992-99-3
• MF: C₂₁H₂₂O₇
• MW: 386.395186901093
• CID: 297045
• Update Time: 2024-02-29

[(4Ar,6R,7R,8S,8aS)-8-hydroxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl] benzoate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, methyl4,6-O-(phenylmethylene)-, 2-benzoate
• (2R,4aR,6S,7R,8S,8aR)-8-hydroxy-6-methoxy-2-phenyl-7-phenylcarbonyloxyperhydropyrano[3,2-d][1,3]dioxine
• Methyl2-O-benzoyl-4,6-O-benzylidene-b-D-glucopyranoside
• Pyrano[3,2-d]-1,3-dioxin,b-D-glucopyranoside deriv.
• METHYL-2-O-BENZOYL-4,6-O-BENZYLIDENE-BETA-D-GLUCOPYRANOSIDE
• Methyl 2-O-benzoyl-4-O,6-O-benzylidene-beta-D-glucopyranoside
• [(4Ar,6R,7R,8S,8aS)-8-hydroxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-y
• [(4Ar,6R,7R,8S,8aS)-8-hydroxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl] benzoate

• Inchi： 1S/C21H22O7/c1-24-21-18(27-19(23)13-8-4-2-5-9-13)16(22)17-15(26-21)12-25-20(28-17)14-10-6-3-7-11-14/h2-11,15-18,20-22H,12H2,1H3/t15-,16+,17-,18-,20?,21-/m1/s1
• InChI Key： WHKUKOCUXSRSAR-LTFOGXKFSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)OC(C1C=CC=CC=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 515
• Topological Polar Surface Area: 83.4

Experimental Properties

• PSA: 83.45000
• LogP: 2.05840